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Compound of Interest

Compound Name: Butylsilanetriol

Cat. No.: B3053843 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Butylsilanetriol.
This document provides immediate and essential safety and logistical information, including

detailed personal protective equipment (PPE) requirements, handling protocols, and disposal

plans to foster a secure research environment.

Personal Protective Equipment (PPE)
When working with Butylsilanetriol, a comprehensive approach to personal protection is

critical to minimize exposure and ensure safety. The following table summarizes the

recommended PPE based on general laboratory safety protocols and information from safety

data sheets of similar organosilane compounds.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical splash goggles and

a face shield.[1][2]

Protects against splashes of

chemicals or infectious

substances that could cause

eye damage.[1][3] Safety

glasses or goggles should

always be worn beneath a face

shield.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[1]

Prevents skin exposure to

chemicals.[1] It is advisable to

use double gloves for added

protection.[2]

Body Protection Fire-resistant lab coat.[1]

Protects clothing and skin from

chemical splashes and spills.

[1]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Minimizes inhalation of any

potential vapors or aerosols.

Foot Protection Closed-toe shoes.[1]
Protects feet from spills and

falling objects.[1]

Handling and Storage
Proper handling and storage are crucial to maintaining the stability and safety of

Butylsilanetriol.

Handling:

Always handle Butylsilanetriol in a well-ventilated area, preferably within a chemical fume

hood.

Avoid direct contact with skin and eyes by wearing the appropriate PPE.[4]

Prevent the formation of aerosols or vapors.
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Wash hands thoroughly after handling the compound.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[5]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.[4]

Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in

a suitable container for disposal.[6] Ensure adequate ventilation and remove all sources of

ignition.

Disposal Plan
Proper disposal of Butylsilanetriol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Chemical Disposal: Dispose of contents and container to an approved waste disposal plant.

[5] Follow all local, state, and federal regulations for hazardous waste disposal.
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Container Disposal: Do not reuse empty containers. They may retain product residue and

can be dangerous.[6]

Experimental Workflow for Handling Butylsilanetriol
The following diagram outlines the standard operating procedure for the safe handling of

Butylsilanetriol in a laboratory setting.

Caption: Workflow for Safe Handling of Butylsilanetriol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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